4-Chloro-2-[(cyclopentylamino)methyl]phenol

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• IUPAC Name: 4-chloro-2-[(cyclopentylamino)methyl]phenol
• InChI: InChI=1S/C12H16ClNO/c13-10-5-6-12(15)9(7-10)8-14-11-3-1-2-4-11/h5-7,11,14-15H,1-4,8H2
• InChI Key: QUZFYTAURGZVOE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NCC2=C(C=CC(=C2)Cl)O

Description

4-Chloro-2-[(cyclopentylamino)methyl]phenol is a Schiff base derivative synthesized from the condensation of 5-chlorosalicylaldehyde and cyclopentylamine. The compound features a phenolic -OH group, a chloro substituent at the 4-position, and a cyclopentylamino-methyl moiety at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-[(cyclopentylamino)methyl]phenol typically involves the reaction of 4-chloro-2-methylphenol with cyclopentylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of 4-Chloro-2-[(cyclopentylamino)methyl]phenol may involve large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the product. Common industrial methods include the use of high-pressure reactors and advanced purification techniques to isolate the compound .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-[(cyclopentylamino)methyl]phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The chloro group can be reduced to form the corresponding hydrocarbon.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or other strong bases.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Hydrocarbons and dechlorinated products.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-Chloro-2-[(cyclopentylamino)methyl]phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Chloro-2-[(cyclopentylamino)methyl]phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the chloro and cyclopentylamino groups can participate in various chemical interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to the compound’s observed effects .

Comparison with Similar Compounds

Structural Analogues

Schiff base ligands derived from 5-chlorosalicylaldehyde exhibit structural diversity based on the amine substituent. Key analogues include:

• (E)-4-Chloro-2-[(pyridin-2-ylimino)methyl]phenol: Synthesized from 2-aminopyridine, characterized by X-ray crystallography and DFT calculations .
• 4-Chloro-2-[2,6-diisopropylphenylimino)methyl]phenol: Forms copper(II) complexes with notable antimicrobial activity .
• 4-Chloro-2-((m-tolylamino)methyl)phenol (MFI24): Synthesized from m-toluidine with a 16% yield .

Physicochemical Properties

• Spectroscopic Features: Analogues show FTIR C=N stretches at ~1665 cm⁻¹ and UV-Vis λmax near 357 nm (ethanol) . The cyclopentyl group may enhance lipophilicity compared to smaller substituents (e.g., ethyl).
• Crystallography : Single-crystal X-ray structures confirm planar Schiff base geometries in analogues, with hydrogen bonding influencing packing .

Environmental and Reactivity Considerations

Chlorophene (4-chloro-2-(phenylmethyl)phenol), a structurally related antimicrobial agent, undergoes rapid oxidation by manganese oxides, yielding coupling products . The cyclopentyl group in the target compound may alter oxidative stability compared to phenyl or methyl substituents.

Key Research Findings and Gaps

• Synthesis Challenges : Low yields (e.g., 10% for MFI23 ) highlight the need for optimized protocols for cyclopentyl-substituted derivatives.
• Biological Potential: While metal complexes of analogues show promise, the target compound’s bioactivity remains underexplored.
• Environmental Fate : Substituent effects on degradation pathways (e.g., oxidation rates) require further study .